Cas no 41019-36-7 (5-(2-NITRO-PHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER)
41019-36-7 structure
Product Name:5-(2-NITRO-PHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER
CAS No:41019-36-7
MF:C12H9NO5
MW:247.203563451767
CID:926489
PubChem ID:11265122
Update Time:2025-04-19
5-(2-NITRO-PHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-NITRO-PHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER
- 5-(2-nitrophenyl)-2-Furancarboxylic acid methyl ester
- methyl 5-(2-nitrophenyl)furan-2-carboxylate
- 2-Furancarboxylic acid, 5-(2-nitrophenyl)-, methyl ester
- 5-(2-Nitrophenyl)-2-carbomethoxyfuran
- 5-(2-nitro-phenyl)-furan-2-carboxylic acid methyl ester
- 5-(2-NITROPHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER
- 5-(o-Nitrophenyl)-furan-2-carbonsaeuremethylester
- AG-F-45820
- AGN-PC-005KZK
- CTK4I4145
- KB-243384
- Methyl-5-(2-Nitrophenyl)-2-furoat
- DTXSID20460566
- 41019-36-7
- DB-070124
- AKOS015963924
- AKOS015963092
-
- Inchi: 1S/C12H9NO5/c1-17-12(14)11-7-6-10(18-11)8-4-2-3-5-9(8)13(15)16/h2-7H,1H3
- InChI Key: XAAWIYOZXZGYGD-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC=C1C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 247.04807239g/mol
- Monoisotopic Mass: 247.04807239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 85.3Ų
5-(2-NITRO-PHENYL)FURAN-2-CARBOXYLIC ACID METHYL ESTER Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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